Cas no 173988-87-9 (2-[(Thiophen-3-yl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 2-[(Thiophen-3-yl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 173988-87-9
• MF: C₁₅H₁₂OS
• MW: 240.320182800293
• CID: 5796069
• PubChem ID: 7515053
• Update Time: 2025-10-29

2-[(Thiophen-3-yl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• CHEMBL166974
• AKOS000991522
• EN300-37158557
• Z46049308
• (2E)-2-[(thiophen-3-yl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one
• 2-[1-Thiophen-3-yl-meth-(E)-ylidene]-3,4-dihydro-2H-naphthalen-1-one
• BDBM50049767
• NCGC00320515-01
• EN300-37158642
• 173988-87-9
• AB01114148-03
• 2-[(thiophen-3-yl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one
• 2-[(Thiophen-3-yl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one

• Inchi： 1S/C15H12OS/c16-15-13(9-11-7-8-17-10-11)6-5-12-3-1-2-4-14(12)15/h1-4,7-10H,5-6H2/b13-9+
• InChI Key： JCQSAWCIZPUUBS-UKTHLTGXSA-N
• SMILES： S1C=CC(=C1)/C=C1/C(C2C=CC=CC=2CC/1)=O

Computed Properties

• Exact Mass: 240.06088618g/mol
• Monoisotopic Mass: 240.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-[(Thiophen-3-yl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one

Research Brief on 2-[(Thiophen-3-yl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 173988-87-9)

2-[(Thiophen-3-yl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 173988-87-9) is a synthetic compound that has recently gained attention in chemical biology and medicinal chemistry research due to its unique structural features and potential pharmacological applications. This chalcone derivative, featuring a thiophene ring conjugated to a tetrahydronaphthalenone scaffold, presents interesting opportunities for drug discovery and development.

Recent studies have focused on exploring the compound's biological activities and mechanism of action. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound demonstrates significant inhibitory activity against several kinase targets, particularly showing promise in modulating pathways involved in inflammatory responses. The researchers utilized molecular docking studies to elucidate the compound's binding mode, revealing key interactions with the ATP-binding site of target kinases.

The synthetic route to 173988-87-9 has been optimized in recent work published in Organic Process Research & Development (2023). The improved synthesis features a Claisen-Schmidt condensation between 1-tetralone and 3-thiophenecarboxaldehyde, achieving yields of 78% with excellent purity. This advancement addresses previous challenges in scaling up production while maintaining the compound's stereochemical integrity.

In pharmacological evaluations, 2-[(Thiophen-3-yl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one has shown interesting dual activity as both an anti-inflammatory agent and a modulator of cellular redox balance. A 2024 study in Biochemical Pharmacology demonstrated its ability to suppress NF-κB signaling while simultaneously activating the Nrf2 pathway, suggesting potential applications in conditions involving chronic inflammation and oxidative stress.

Structural-activity relationship (SAR) studies have identified the thiophene moiety as crucial for maintaining biological activity. Modifications at the 2-position of the thiophene ring significantly affect potency, while the tetrahydronaphthalenone core appears to contribute to the compound's favorable pharmacokinetic properties, including good metabolic stability and oral bioavailability in preclinical models.

Current research directions include exploring the compound's potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier and its neuroprotective effects observed in cellular models. Additionally, several pharmaceutical companies have included derivatives of 173988-87-9 in their pipelines for inflammatory and autoimmune disorders, with some candidates expected to enter Phase I clinical trials in 2025.

Future research opportunities include further optimization of the scaffold for improved selectivity, investigation of combination therapies, and exploration of its potential in other therapeutic areas such as oncology and metabolic disorders. The compound's versatile chemical structure provides ample opportunities for medicinal chemistry optimization while maintaining its core biological activities.